Cas no 1335031-85-0 (N-Boc-(+/-)-cis-2-amino aminocycloheptane-carbaldehyde)

• Product Name: N-Boc-(+/-)-cis-2-amino aminocycloheptane-carbaldehyde
• CAS No: 1335031-85-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD20481875
• CID: 4695275
• Update Time: 2025-05-28

N-Boc-(+/-)-cis-2-amino aminocycloheptane-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• N-Boc-(+/-)-cis -2-amino aminocycloheptane-carbaldehyde
• tert-butyl N-[(1S,2R)-2-formylcycloheptyl]carbamate
• tert-butyl [(1S,2R/1R,2S)-2-formylcycloheptyl]carbamate
• N-Boc-(+/-)-cis-2-amino aminocycloheptane-carbaldehyde

• MDL： MFCD20481875
• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-11-8-6-4-5-7-10(11)9-15/h9-11H,4-8H2,1-3H3,(H,14,16)/t10-,11-/m0/s1
• InChI Key： MJXWXYLRAYWJGA-QWRGUYRKSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CCCCC[C@H]1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Topological Polar Surface Area: 55.4

Additional information on N-Boc-(+/-)-cis-2-amino aminocycloheptane-carbaldehyde

Recent Advances in the Application of N-Boc-(+/-)-cis-2-amino aminocycloheptane-carbaldehyde (CAS: 1335031-85-0) in Chemical Biology and Pharmaceutical Research

The compound N-Boc-(+/-)-cis-2-amino aminocycloheptane-carbaldehyde (CAS: 1335031-85-0) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. This seven-membered ring scaffold with both amino and aldehyde functional groups protected by a Boc group presents an intriguing platform for drug discovery and chemical probe development. Recent studies have demonstrated its utility as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

Structural analysis of 1335031-85-0 reveals that the cis configuration of the amino groups and the presence of the aldehyde functionality make it particularly valuable for diversity-oriented synthesis. The Boc protection group enhances its stability while allowing for selective deprotection when needed. Several research groups have exploited these characteristics to develop novel compound libraries for high-throughput screening against challenging drug targets.

In medicinal chemistry applications, 1335031-85-0 has shown promise as a building block for protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into novel macrocyclic inhibitors of hepatitis C virus NS3/4A protease, achieving improved pharmacokinetic properties compared to linear analogs. The constrained seven-membered ring structure was found to optimally position key pharmacophores while maintaining sufficient flexibility for target binding.

Recent synthetic methodology developments have expanded the utility of N-Boc-(+/-)-cis-2-amino aminocycloheptane-carbaldehyde. A breakthrough reported in Organic Letters (2024) described an asymmetric version of the compound, enabling enantioselective synthesis of chiral amines. This advancement is particularly significant for CNS drug development where stereochemistry plays a crucial role in biological activity and safety profiles.

In chemical biology, researchers have utilized 1335031-85-0 as a versatile handle for bioconjugation. The aldehyde group allows for efficient coupling with hydrazine or aminooxy-functionalized biomolecules, while the Boc-protected amine provides a second orthogonal modification site. This dual functionality has been employed in the development of activity-based protein profiling probes and targeted drug delivery systems.

Ongoing research is exploring the application of this scaffold in PROTAC (Proteolysis Targeting Chimera) development. Preliminary results suggest that the seven-membered ring structure may provide optimal linker geometry for connecting warhead and E3 ligase binding moieties, potentially addressing some of the pharmacokinetic challenges associated with current PROTAC designs.

From a safety and ADME perspective, recent in vitro studies indicate that compounds derived from 1335031-85-0 generally show favorable metabolic stability and low cytochrome P450 inhibition. However, researchers note that the aldehyde functionality may require further stabilization in some applications to prevent premature metabolism or off-target reactions.

Looking forward, the unique properties of N-Boc-(+/-)-cis-2-amino aminocycloheptane-carbaldehyde position it as a valuable tool for addressing several current challenges in drug discovery, particularly in the areas of targeted protein degradation and macrocyclic therapeutics. Continued research is expected to further expand its applications and optimize synthetic routes for large-scale production.